Cas no 1164100-82-6 (6-(Aminocarbonyl)pyridine-3-boronic Acid)

• Product Name: 6-(Aminocarbonyl)pyridine-3-boronic Acid
• CAS No: 1164100-82-6
• MF: C₆H₇BN₂O₃
• MW: 165.94238114357
• MDL: MFCD12964543
• CID: 1035443
• PubChem ID: 57747404
• Update Time: 2025-10-31

6-(Aminocarbonyl)pyridine-3-boronic Acid Chemical and Physical Properties

Names and Identifiers

• B-[6-(aminocarbonyl)-3-pyridinyl]-Boronic acid
• (6-Carbamoylpyridin-3-yl)boronic acid
• 6-Carbamoylpyridine-3-boronic acid
• B-[6-(aminocarbonyl)-3-pyridinyl]Boronic acid
• 6-(Aminocarbonyl)pyridine-3-boronic acid
• EN300-7387468
• 6-Carbamoylpyridine-3-boronicacid
• DTXSID90727810
• MFCD12964543
• Boronic acid, B-[6-(aminocarbonyl)-3-pyridinyl]-
• 1164100-82-6
• CS-0108782
• FD10248
• DB-060878
• BS-19279
• SY255270
• 6-CARBAMOYLPYRIDIN-3-YLBORONIC ACID
• B-[6-(Aminocarbonyl)-3-pyridinyl]boronic Acid;
• SCHEMBL10195691
• (6-Carbamoylpyridin-3-yl)boronicacid
• 6-(Aminocarbonyl)pyridine-3-boronic Acid

• MDL： MFCD12964543
• Inchi： 1S/C6H7BN2O3/c8-6(10)5-2-1-4(3-9-5)7(11)12/h1-3,11-12H,(H2,8,10)
• InChI Key： YDBJQMVPJJTDLN-UHFFFAOYSA-N
• SMILES： OB(C1=CN=C(C(N)=O)C=C1)O

Computed Properties

• Exact Mass: 166.05500
• Monoisotopic Mass: 166.0549723g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.4Ų

Experimental Properties

• PSA: 96.44000
• LogP: -1.43940

Additional information on 6-(Aminocarbonyl)pyridine-3-boronic Acid

Comprehensive Overview of 6-(Aminocarbonyl)pyridine-3-boronic Acid (CAS No. 1164100-82-6)

6-(Aminocarbonyl)pyridine-3-boronic Acid (CAS No. 1164100-82-6) is a versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound, characterized by its pyridine backbone and boronic acid functional group, plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and bioconjugation. Its unique structure enables the formation of carbon-carbon bonds, making it indispensable for constructing complex molecules.

The growing demand for 6-(Aminocarbonyl)pyridine-3-boronic Acid is driven by its applications in targeted cancer therapies and proteolysis-targeting chimeras (PROTACs), two of the most searched topics in biomedical research. Researchers frequently inquire about its solubility, stability, and reactivity in aqueous environments, reflecting its importance in biocompatible chemistry. Additionally, its role in fluorescent probes and sensor development aligns with the rising interest in diagnostic tools for neurodegenerative diseases.

From a synthetic perspective, 6-(Aminocarbonyl)pyridine-3-boronic Acid is often compared to other heterocyclic boronic acids due to its electron-withdrawing amide group, which enhances its reactivity in palladium-catalyzed reactions. Recent Google Scholar trends highlight queries about its crystallization conditions and purification methods, underscoring the need for high-purity batches in API manufacturing. Its low toxicity profile further supports its adoption in green chemistry initiatives.

In the context of AI-driven drug design, 6-(Aminocarbonyl)pyridine-3-boronic Acid is frequently mentioned in machine learning datasets for molecular property prediction. Its SMILES notation (B(C1=CC(=CN=C1)C(=O)N)O) and 3D conformational data are critical inputs for computational chemistry models. This synergy between wet-lab and in silico research positions the compound as a bridge between traditional and next-gen pharmaceutical technologies.

Storage and handling of 6-(Aminocarbonyl)pyridine-3-boronic Acid require attention to moisture sensitivity, a common concern noted in patent literature. Best practices recommend argon-filled packaging and desiccated storage to maintain its hydrolytic stability. These protocols align with GMP standards, ensuring consistency for high-throughput screening applications.

Emerging studies explore its potential in metal-organic frameworks (MOFs), responding to the surge in searches for porous materials for CO2 capture. The compound’s bifunctional coordination sites enable innovative supramolecular architectures, a hot topic in materials science forums. This dual utility in life sciences and nanotechnology exemplifies its interdisciplinary relevance.

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